2,5-Dichloro-N-isopropyl-4-methoxybenzenesulfonamide
2,5-Dichloro-N-isopropyl-4-methoxybenzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
886123-34-8
VCID:
VC0498031
InChI:
InChI=1S/C10H13Cl2NO3S/c1-6(2)13-17(14,15)10-5-7(11)9(16-3)4-8(10)12/h4-6,13H,1-3H3
SMILES:
CC(C)NS(=O)(=O)C1=C(C=C(C(=C1)Cl)OC)Cl
Molecular Formula:
C10H13Cl2NO3S
Molecular Weight:
298.19g/mol
2,5-Dichloro-N-isopropyl-4-methoxybenzenesulfonamide
CAS No.: 886123-34-8
Main Products
VCID: VC0498031
Molecular Formula: C10H13Cl2NO3S
Molecular Weight: 298.19g/mol
CAS No. | 886123-34-8 |
---|---|
Product Name | 2,5-Dichloro-N-isopropyl-4-methoxybenzenesulfonamide |
Molecular Formula | C10H13Cl2NO3S |
Molecular Weight | 298.19g/mol |
IUPAC Name | 2,5-dichloro-4-methoxy-N-propan-2-ylbenzenesulfonamide |
Standard InChI | InChI=1S/C10H13Cl2NO3S/c1-6(2)13-17(14,15)10-5-7(11)9(16-3)4-8(10)12/h4-6,13H,1-3H3 |
Standard InChIKey | XECURGKAYDEYRP-UHFFFAOYSA-N |
SMILES | CC(C)NS(=O)(=O)C1=C(C=C(C(=C1)Cl)OC)Cl |
Canonical SMILES | CC(C)NS(=O)(=O)C1=C(C=C(C(=C1)Cl)OC)Cl |
PubChem Compound | 6471956 |
Last Modified | Nov 11 2021 |
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